4-Methylthieno[3,2-c]pyridine

• IUPAC Name: 4-methylthieno[3,2-c]pyridine
• InChI: InChI=1S/C8H7NS/c1-6-7-3-5-10-8(7)2-4-9-6/h2-5H,1H3
• InChI Key: IFQXMPBAKFTEHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC2=C1C=CS2
• Molecular Formula: C8H7NS
• DSSTOX Substance ID: DTXSID20299232
• Molecular Weight: 149.21 g/mol
• CAS RN: 30433-78-4

Description

4-Methylthieno[3,2-c]pyridine is a heterocyclic organic compound. It has a molecular weight of 149.21 and a molecular formula of C8H7NS. It is a low energy electrocyclic molecule.

Synthesis Analysis

The synthesis of 4-Methylthieno[3,2-c]pyridine and similar compounds has been described in various studies. For example, one study describes the synthesis of new heterocyclic bases, including 4-methylthieno(2,3-b) thieno(2,3-b)-pyridine. Another study discusses multicomponent condensation of alkylating reagents with carbonyl compounds functionalized by CH-acids, leading to the formation of substituted pyridines, thienopyridines, pyridothienopyridines, and pyrimidothienopyridopyrimidines.

Molecular Structure Analysis

The molecular structure of 4-Methylthieno[3,2-c]pyridine includes a pyridine ring with a methyl group attached to it. The InChI Key for this compound is IFQXMPBAKFTEHE-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

4-Methylthieno[3,2-c]pyridine has a boiling point of 258.6ºC at 760mmHg and a density of 1.217g/cm³. It is a solid at room temperature.

Scientific Research Applications

1. Aromatic Nature and Reactivity Studies

4-Methylthieno[3,2-c]pyridine has been studied for its aromatic nature and reactivity. Research by Gronowitz et al. (1977) explored deuteriodeprotonation in various borazarothienopyridines and thienopyridines, including 4-methylthieno[3,2-c]pyridine. They found that exchange occurred predominantly in the 3-position, and discussed the effect of methyl substitution on rate, confirming the aromatic nature of these compounds (Gronowitz, Roos, Sandberg, & Clementi, 1977).

2. Optical and Electrochemical Properties

The optical and electrochemical properties of derivatives of thieno[3,2-c]pyridines have been a subject of interest. Demay-Drouhard and Baumgartner (2020) reported the synthesis of 4-pyridyl-extended dithienophospholes, which are related to 4-methylthieno[3,2-c]pyridine. They found these compounds to be highly luminescent with potential as fluorescent probes (Demay-Drouhard & Baumgartner, 2020).

3. Chemical Synthesis and Modifications

The molecule has been utilized in various chemical synthesis and modification processes. For instance, Fischer and Schneider (1983) explored the 1,3-dipolar addition of 2-benzonitrilio-2-propanid to 7-methylthieno[2,3-c]pyridine 1,1-dioxide and its subsequent reactions, indicating its reactivity and potential for creating complex derivatives (Fischer & Schneider, 1983).

4. Catalysis and Chemical Transformations

4-Methylthieno[3,2-c]pyridine derivatives have been studied in catalysis and chemical transformations. Grozavu et al. (2020) described a method for the C-3/5 methylation of pyridines using temporary dearomatisation, highlighting the versatility of thienopyridines in organic synthesis (Grozavu, Hepburn, Bailey, Lindsay-Scott, & Donohoe, 2020).

Synthesis routes and methods

Procedure details

To 4.43 g (0.0293 mol) of 4-methyl-6, 7-dihydrothieno[3, 2-c]pyridine (g-1) were added 244 ml of dry xylene and 3.42 g of 10% palladium carbon, and the mixture was refluxed for 34 hr. After being cooled down to room temperature, the solution was filtered. The filtrate was concentrated under reduced pressure and subjected to silica gel column chromatography, eluting with AcOEt - MeOH, whereby 1.47 g (Yield : 33.6%) of the objective product, 4-methylthieno[3, 2-c]pyridine (j-1) was obtained as brown liquid.